4-((1-(Isopropylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine

• IUPAC Name: 4-(1-propan-2-ylsulfonylpyrrolidin-3-yl)oxypyrimidine
• InChI: InChI=1S/C11H17N3O3S/c1-9(2)18(15,16)14-6-4-10(7-14)17-11-3-5-12-8-13-11/h3,5,8-10H,4,6-7H2,1-2H3
• InChI Key: MIACBHSJXWKERG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)N1CCC(C1)OC2=NC=NC=C2
• Molecular Formula: C11H17N3O3S
• Molecular Weight: 271.34 g/mol

Description

The compound “4-((1-(Isopropylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine” is a heterocyclic compound that contains a pyrrolidine ring and a pyrimidine ring. The pyrrolidine ring is a five-membered ring with one nitrogen atom, and the pyrimidine ring is a six-membered ring with two nitrogen atoms.

Synthesis Analysis

The synthesis of such compounds often involves the use of heterocyclic scaffolds, many of which contain nitrogen. The pyrrolidine ring can be constructed from different cyclic or acyclic precursors, or it can be functionalized if it is preformed. The pyrimidine ring can be synthesized through various methods, including oxidative annulation and ZnCl2-catalyzed three-component coupling reactions.

Molecular Structure Analysis

The molecular structure of “4-((1-(Isopropylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine” is characterized by a pyrrolidine ring and a pyrimidine ring. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization. The pyrimidine ring contains two nitrogen atoms at positions 1 and 3.

Chemical Reactions Analysis

The chemical reactions involving “4-((1-(Isopropylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine” can be diverse, depending on the functional groups present and the reaction conditions. For instance, the pyrrolidine ring can undergo various reactions, including ring construction from different cyclic or acyclic precursors and functionalization of preformed pyrrolidine rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-((1-(Isopropylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine” would depend on its specific structure and the functional groups present. Generally, the pyrrolidine ring contributes to the three-dimensional coverage of the molecule due to the non-planarity of the ring.

Mechanism of Action

Target of action

The compound contains a pyrrolidine ring and a pyrimidine ring. Pyrrolidine is a versatile scaffold in drug discovery and is used widely to obtain compounds for the treatment of human diseases . Pyrimidine is a basic structure in many biologically active compounds and drugs .

Biochemical pathways

Pyrrolidine and pyrimidine derivatives are known to be involved in a wide range of biological activities .

Pharmacokinetics

The presence of the pyrrolidine ring in the structure could potentially enhance the pharmacokinetic profile of the compound .

Result of action

Compounds containing pyrrolidine and pyrimidine rings have been reported to exhibit a wide range of biological activities .

Safety and Hazards

The safety and hazards associated with “4-((1-(Isopropylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine” would depend on its specific structure and properties. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future directions in the research and development of “4-((1-(Isopropylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine” and similar compounds could involve the design of new pyrrolidine compounds with different biological profiles. This could be achieved by modifying the physicochemical parameters and exploring different synthetic strategies.